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Compound of Interest

Compound Name: Aminocaproic Nitrilotriacetic Acid

Cat. No.: B561669

For Immediate Release

This technical guide serves as a resource for researchers, scientists, and professionals in drug
development, providing a detailed overview of Aminocaproic Nitrilotriacetic Acid. Due to the
limited availability of in-depth experimental data and established signaling pathways for this
specific conjugate, this paper will focus on its chemical identity and the well-documented
characteristics of its constituent parts: Aminocaproic Acid and Nitrilotriacetic Acid. This
approach aims to equip researchers with the foundational knowledge required to explore its
potential applications.

Core Chemical Identifiers of Aminocaproic
Nitrilotriacetic Acid

Aminocaproic Nitrilotriacetic Acid, also known as AC-NTA, is classified as a metal chelating
agent.[1][2] Its primary role in a laboratory setting is as a biochemical reagent, where it can be
utilized as a biomaterial in life science research or as a sulfonylation reagent in organic
synthesis and drug discovery.[3]
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Identifier Value Source(s)
CAS Number 1043881-31-7 [11[2]
Molecular Formula C16H29N307 [1]
Molecular Weight 375.42 g/mol [11[2]
Alternate Names AC-NTA [1][2]
Purity >97% [1][2]
SMILES O=C(0)--INVALID-LINK-- -

CCCCNC(CCCCCN)=0

Deconstructing the Components

To understand the potential functionality of Aminocaproic Nitrilotriacetic Acid, it is essential

to examine its two primary components.

Aminocaproic Acid: The Antifibrinolytic Agent

Aminocaproic acid is a synthetic derivative of the amino acid lysine and is predominantly used

as an antifibrinolytic agent to manage bleeding.[4][5] Its primary mechanism of action involves

the inhibition of plasminogen activators, thereby preventing the conversion of plasminogen to

plasmin, a key enzyme in the dissolution of fibrin clots.[4][5][6]

Property

Value

Source(s)

Mechanism of Action

Inhibition of plasminogen

activators

[415](6]

Primary Use

Antifibrinolytic agent to control

bleeding

[4]

Volume of Distribution

23.1+66L

[4]

Elimination Half-Life

Approximately 2 hours

[5]

Nitrilotriacetic Acid (NTA): The Chelating Core

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.scbt.com/p/aminocaproic-nitrilotriacetic-acid-tri-tert-butylester
https://www.scbt.com/p/aminocaproic-nitrilotriacetic-acid-1043881-31-7
https://www.scbt.com/p/aminocaproic-nitrilotriacetic-acid-tri-tert-butylester
https://www.scbt.com/p/aminocaproic-nitrilotriacetic-acid-tri-tert-butylester
https://www.scbt.com/p/aminocaproic-nitrilotriacetic-acid-1043881-31-7
https://www.scbt.com/p/aminocaproic-nitrilotriacetic-acid-tri-tert-butylester
https://www.scbt.com/p/aminocaproic-nitrilotriacetic-acid-1043881-31-7
https://www.scbt.com/p/aminocaproic-nitrilotriacetic-acid-tri-tert-butylester
https://www.scbt.com/p/aminocaproic-nitrilotriacetic-acid-1043881-31-7
https://immunomart.com/product/aminocaproic-nitrilotriacetic-acid/
https://www.benchchem.com/product/b561669?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK554475/
https://go.drugbank.com/drugs/DB00513
https://www.ncbi.nlm.nih.gov/books/NBK554475/
https://go.drugbank.com/drugs/DB00513
https://www.youtube.com/watch?v=6GYMsk4VaAA
https://www.ncbi.nlm.nih.gov/books/NBK554475/
https://go.drugbank.com/drugs/DB00513
https://www.youtube.com/watch?v=6GYMsk4VaAA
https://www.ncbi.nlm.nih.gov/books/NBK554475/
https://www.ncbi.nlm.nih.gov/books/NBK554475/
https://go.drugbank.com/drugs/DB00513
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561669?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Nitrilotriacetic acid (NTA) is a well-established chelating agent capable of forming stable
complexes with metal ions. This property makes it invaluable in various applications, including
protein purification through immobilized metal affinity chromatography (IMAC), where it is used
to immobilize nickel or other metal ions to a solid support for the capture of histidine-tagged
proteins.

Conceptual Experimental Workflow: Metal Chelation
Application

Given that Aminocaproic Nitrilotriacetic Acid is identified as a metal chelating agent, a
primary application in a research setting would involve its use in processes requiring the
binding of metal ions. The following diagram illustrates a conceptual workflow for its potential
use in a metal affinity chromatography experiment.
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Conceptual workflow for AC-NTA in metal affinity chromatography.
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Methodologies and Experimental Considerations

While specific experimental protocols for Aminocaproic Nitrilotriacetic Acid are not readily
available in public literature, protocols for its constituent components are well-established.

Synthesis of Nitrilotriacetic Acid Derivatives

The synthesis of NTA derivatives often involves the reaction of a primary amine with an excess
of a haloacetic acid under basic conditions. For instance, a general method for the synthesis of
N,N-Bis-(carboxymethyl)lysine, a related NTA derivative, involves the reaction of a protected
lysine with bromoacetic acid in the presence of a strong base. The protecting groups are
subsequently removed to yield the final product.

Antifibrinolytic Assays for Aminocaproic Acid

The antifibrinolytic activity of aminocaproic acid and its derivatives can be assessed using
various in vitro and in vivo assays. A common in vitro method is the fibrin clot lysis assay.

Fibrin Clot Lysis Assay Protocol:

Reagent Preparation: Prepare solutions of human plasminogen, thrombin, and the test
compound (e.g., aminocaproic acid derivative) in a suitable buffer (e.g., Tris-buffered saline).

o Clot Formation: In a microplate well, mix plasminogen and the test compound. Add thrombin
and fibrinogen to initiate clot formation.

 Lysis Induction: Add a plasminogen activator (e.g., tissue plasminogen activator, tPA) to the
well to initiate fibrinolysis.

e Monitoring: Monitor the change in optical density (OD) of the well over time at a specific
wavelength (e.g., 405 nm). The rate of decrease in OD corresponds to the rate of clot lysis.

o Data Analysis: Compare the lysis rates in the presence and absence of the test compound to
determine its antifibrinolytic activity.

Conclusion
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Aminocaproic Nitrilotriacetic Acid presents an interesting chemical structure combining the
metal-chelating properties of NTA with the aminocaproic acid backbone. While detailed studies
on this specific conjugate are scarce, an understanding of its components provides a solid
foundation for exploring its potential in areas such as affinity chromatography, targeted drug
delivery, and the development of novel diagnostic agents. Further research is warranted to fully
elucidate the experimental parameters and biological interactions of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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